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molecular formula C10H5N3O3 B2512544 6-Nitro-4-oxo-1,4-dihydroquinoline-3-carbonitrile CAS No. 214470-35-6

6-Nitro-4-oxo-1,4-dihydroquinoline-3-carbonitrile

Cat. No. B2512544
CAS RN: 214470-35-6
M. Wt: 215.168
InChI Key: PZIXIFBGEDRCAM-UHFFFAOYSA-N
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Patent
US06297258B1

Procedure details

A mixture of 31.3 g (0.147 mol) of 6-nitro-4-oxo-1,4-dihydro-quinoline-3-carbonitrile and 160 mL of phosphorous oxychloride was refluxed for 5.5 h. The phosphorous oxychloride was removed in vacuo and the residue was poured over ice and neutralized with sodium bicarbonate. The product was collected, washed with water and dried in vacuo (50° C.). There was obtained 33.5 g of tan solid; solid: mass spectrum (electrospray, m/e): M+H 234.
Name
6-nitro-4-oxo-1,4-dihydro-quinoline-3-carbonitrile
Quantity
31.3 g
Type
reactant
Reaction Step One
Name
phosphorous oxychloride
Quantity
160 mL
Type
reactant
Reaction Step One
Name
tan solid

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:5]=[C:6]2[C:11](=[CH:12][CH:13]=1)[NH:10][CH:9]=[C:8]([C:14]#[N:15])[C:7]2=O)([O-:3])=[O:2].P(Cl)(Cl)([Cl:19])=O>>[Cl:19][C:7]1[C:6]2[C:11](=[CH:12][CH:13]=[C:4]([N+:1]([O-:3])=[O:2])[CH:5]=2)[N:10]=[CH:9][C:8]=1[C:14]#[N:15]

Inputs

Step One
Name
6-nitro-4-oxo-1,4-dihydro-quinoline-3-carbonitrile
Quantity
31.3 g
Type
reactant
Smiles
[N+](=O)([O-])C=1C=C2C(C(=CNC2=CC1)C#N)=O
Name
phosphorous oxychloride
Quantity
160 mL
Type
reactant
Smiles
P(=O)(Cl)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was refluxed for 5.5 h
Duration
5.5 h
CUSTOM
Type
CUSTOM
Details
The phosphorous oxychloride was removed in vacuo
ADDITION
Type
ADDITION
Details
the residue was poured over ice and neutralized with sodium bicarbonate
CUSTOM
Type
CUSTOM
Details
The product was collected
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried in vacuo (50° C.)

Outcomes

Product
Name
tan solid
Type
product
Smiles
ClC1=C(C=NC2=CC=C(C=C12)[N+](=O)[O-])C#N
Measurements
Type Value Analysis
AMOUNT: MASS 33.5 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.